Cas no 1850602-12-8 (2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone)

• Product Name: 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone
• CAS No: 1850602-12-8
• MF: C₈H₃Cl₂F₃O
• MW: 243.010030984879
• CID: 6793913
• PubChem ID: 130512060
• Update Time: 2025-10-16

2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone
• 1850602-12-8
• MFCD34823509

• Inchi： 1S/C8H3Cl2F3O/c9-4-2-1-3-5(11)6(4)7(14)8(10,12)13/h1-3H
• InChI Key： XDKROTPLAKLUQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(F)(F)Cl)=O)F

Computed Properties

• Exact Mass: 241.9513046g/mol
• Monoisotopic Mass: 241.9513046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone

Comprehensive Overview of 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone (CAS No. 1850602-12-8)

2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone (CAS No. 1850602-12-8) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique molecular structure, is often explored for its potential in pharmaceutical intermediates, agrochemical synthesis, and material science. Its distinct combination of chloro and fluoro substituents makes it a valuable building block for designing molecules with enhanced reactivity and selectivity.

The growing interest in fluorinated compounds like 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone is driven by their ability to improve the bioavailability and metabolic stability of active ingredients. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods and green chemistry approaches to produce such compounds, aligning with global trends toward environmental responsibility. Questions such as "How to synthesize fluorinated ketones efficiently?" or "What are the applications of difluoroethanone derivatives?" are frequently searched, reflecting the compound's relevance in modern chemistry.

From a structural perspective, 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone features a difluoroethanone core attached to a chloro-fluorophenyl ring. This arrangement contributes to its versatility in cross-coupling reactions and nucleophilic substitutions, making it a preferred choice for advanced synthetic routes. The compound's CAS No. 1850602-12-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

In the context of drug discovery, 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone is often utilized as a precursor for biologically active molecules. Its incorporation into larger frameworks can enhance binding affinity and pharmacokinetic properties, addressing challenges in targeted therapy and precision medicine. Recent studies have also explored its role in catalysis and polymer chemistry, further expanding its utility beyond traditional applications.

The demand for high-purity specialty chemicals like 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone has surged, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers and researchers alike prioritize quality control and analytical validation to meet stringent industry standards. Common queries such as "Where to buy CAS 1850602-12-8?" or "What are the safety guidelines for handling fluorinated ketones?" highlight the practical considerations surrounding this compound.

Looking ahead, the development of novel synthetic pathways and scalable production techniques for 2-Chloro-1-(2-chloro-6-fluorophenyl)-2,2-difluoroethanone will likely remain a focal point for innovation. As industries continue to embrace sustainable practices, the compound's role in green synthesis and eco-friendly formulations is expected to grow. By staying abreast of these trends, stakeholders can leverage the full potential of this multifaceted chemical entity.